4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 5-chloro-2-methoxybenzoate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 5-chloro-2-methoxybenzoate
• InChI: InChI=1S/C18H13ClN2O5S/c1-24-15-4-3-11(19)7-13(15)17(23)26-16-9-25-12(8-14(16)22)10-27-18-20-5-2-6-21-18/h2-9H,10H2,1H3
• InChI Key: WIKKXHHVZBOGAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)OC2=COC(=CC2=O)CSC3=NC=CC=N3
• Molecular Formula: C18H13ClN2O5S
• Molecular Weight: 404.8 g/mol
• CAS No.: 877636-34-5

Description

4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 5-chloro-2-methoxybenzoate is a useful research compound. Its molecular formula is C18H13ClN2O5S and its molecular weight is 404.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pyrazolo[3,4-d]pyrimidin-4-one Derivatives as ADA Inhibitors

A study explored pyrazolo[3,4-d]pyrimidin-4-ones, highlighting their synthesis and evaluation as adenosine deaminase (ADA) inhibitors. The compounds demonstrated significant inhibitory activity, with the most potent derivative showing efficacy in reducing bowel inflammation in experimental colitis models. This research underscores the therapeutic potential of pyrimidine derivatives in inflammatory conditions (La Motta et al., 2009).

Anticancer Activity of Pyrimidine Derivatives

Another study focused on the design, synthesis, and in vitro evaluation of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives for their anticancer properties. One compound displayed appreciable growth inhibition against several cancer cell lines, indicating the potential of pyrimidine compounds in cancer therapy (Al-Sanea et al., 2020).

Heterocyclic Antagonists for A3 Adenosine Receptor

Research into pyrazolo[4,3-d]pyrimidine derivatives identified potent and selective antagonists for the human A3 adenosine receptor. Structural modifications led to compounds with high affinity and selectivity, suggesting applications in modulating receptor activity for therapeutic purposes (Squarcialupi et al., 2016).